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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of (S)-C33, a potent and

selective phosphodiesterase 9 (PDE9) inhibitor, in various cell culture applications. The

information presented here is intended to guide researchers in utilizing (S)-C33 for

investigating its effects on different cell types and signaling pathways.

Introduction to (S)-C33
(S)-C33 is a potent and selective inhibitor of phosphodiesterase 9 (PDE9), with an IC50 of 11

nM.[1] PDE9 is a cGMP-specific phosphodiesterase, and its inhibition by (S)-C33 leads to an

increase in intracellular cyclic guanosine monophosphate (cGMP) levels. This elevation in

cGMP can modulate various downstream signaling pathways, making (S)-C33 a valuable tool

for studying the roles of cGMP in diverse cellular processes, including cardiac hypertrophy,

cancer cell proliferation, and neuronal function.

Mechanism of Action
(S)-C33 exerts its biological effects by specifically inhibiting the enzymatic activity of PDE9.

This inhibition leads to the accumulation of intracellular cGMP, which in turn activates cGMP-
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dependent protein kinases (PKG). Activated PKG can then phosphorylate a variety of

downstream targets, leading to diverse cellular responses depending on the cell type.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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